Cas no 448201-66-9 (Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate)

Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate structure
448201-66-9 structure
Product Name:Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate
CAS No:448201-66-9
MF:C14H12N2O6S
MW:336.319882392883
CID:2827936
PubChem ID:4605383
Update Time:2025-04-21

Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

    • AKOS002952843
    • DTXSID10404792
    • GYMCWTSRACBFPJ-UHFFFAOYSA-N
    • 448201-66-9
    • SCHEMBL5467189
    • DB-087163
    • methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate
    • Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate
    • Inchi: 1S/C14H12N2O6S/c1-22-14(17)12-7-2-3-8-13(12)15-23(20,21)11-6-4-5-10(9-11)16(18)19/h2-9,15H,1H3
    • InChI Key: GYMCWTSRACBFPJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)OC)(=O)=O

Computed Properties

  • Exact Mass: 336.04160728Da
  • Monoisotopic Mass: 336.04160728Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 127Ų
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